Cas no 856335-30-3 (1-Octanol, 8-phenoxy-)
1-Octanol, 8-phenoxy- structure
Product Name:1-Octanol, 8-phenoxy-
CAS No:856335-30-3
MF:C14H22O2
MW:222.323284626007
CID:663894
Update Time:2024-01-31
1-Octanol, 8-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- 1-Octanol, 8-phenoxy-
- 8-phenoxyoctan-1-ol
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- Inchi: 1S/C14H22O2/c15-12-8-3-1-2-4-9-13-16-14-10-6-5-7-11-14/h5-7,10-11,15H,1-4,8-9,12-13H2
- InChI Key: ICXMSRLCKXBFEN-UHFFFAOYSA-N
- SMILES: C(O)CCCCCCCOC1=CC=CC=C1
Experimental Properties
- Density: 0.981±0.06 g/cm3(Predicted)
- Melting Point: 41-42 °C
- Boiling Point: 177 °C(Press: 4 Torr)
- pka: 15.19±0.10(Predicted)
1-Octanol, 8-phenoxy- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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